![molecular formula C24H31Cl3N2O2 B5588136 N-[1-(tert-butylamino)-2,2,2-trichloroethyl]-4'-(pentyloxy)-4-biphenylcarboxamide](/img/structure/B5588136.png)
N-[1-(tert-butylamino)-2,2,2-trichloroethyl]-4'-(pentyloxy)-4-biphenylcarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves specific reactions with tert-butyl groups and other chemical entities. For instance, Hsiao et al. (2009) discuss the synthesis of electrochromic polyamides using di-tert-butyl-substituted compounds through phosphorylation polyamidation reactions, highlighting the importance of tert-butyl groups in synthetic chemistry (Hsiao, Liou, & Wang, 2009).
Molecular Structure Analysis
The molecular structure of compounds containing tert-butyl groups can be intricate. Gholivand et al. (2009) demonstrated the structural analysis of a compound with tert-butyl groups using spectroscopic techniques and X-ray diffraction, underscoring the complexity of such molecules (Gholivand, Mostaanzadeh, Koval’, Dušek, Erben, & Della Védova, 2009).
Chemical Reactions and Properties
The tert-butyl group significantly influences the chemical reactions and properties of a compound. For example, the synthesis of polyamides with tert-butyl groups showed unique properties like high thermal stability and solubility in organic solvents, as demonstrated by Hsiao et al. (2000) (Hsiao, Yang, & Chen, 2000).
Physical Properties Analysis
The physical properties of compounds with tert-butyl groups can be diverse. Liou et al. (2011) explored the electrochromic properties of aromatic polyamides containing di-tert-butyl groups, revealing their color change abilities and thermal stability (Liou & Hsiao, 2011).
Chemical Properties Analysis
The chemical properties of such compounds can be intricate and varied. For instance, the study by Ellman, Owens, and Tang (2002) on N-tert-butanesulfinyl imines highlighted their versatility in asymmetric synthesis of amines, showing the broad chemical applications of tert-butyl-based compounds (Ellman, Owens, & Tang, 2002).
properties
IUPAC Name |
N-[1-(tert-butylamino)-2,2,2-trichloroethyl]-4-(4-pentoxyphenyl)benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H31Cl3N2O2/c1-5-6-7-16-31-20-14-12-18(13-15-20)17-8-10-19(11-9-17)21(30)28-22(24(25,26)27)29-23(2,3)4/h8-15,22,29H,5-7,16H2,1-4H3,(H,28,30) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKXNBCMQYJLAPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCOC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)NC(C(Cl)(Cl)Cl)NC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H31Cl3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
485.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(tert-butylamino)-2,2,2-trichloroethyl]-4-(4-pentoxyphenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.